Cas no 2090221-76-2 (3-bromo-4H,6H,7H-pyrazolo3,2-c1,4oxazin-4-ol)

• Product Name: 3-bromo-4H,6H,7H-pyrazolo3,2-c1,4oxazin-4-ol
• CAS No: 2090221-76-2
• MF: C₆H₇BrN₂O₂
• MW: 219.035980463028
• CID: 5183618
• Update Time: 2025-06-23

3-bromo-4H,6H,7H-pyrazolo3,2-c1,4oxazin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[5,1-c][1,4]oxazin-4-ol, 3-bromo-6,7-dihydro-
• 3-Bromo-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazin-4-ol
• 3-bromo-4H,6H,7H-pyrazolo3,2-c1,4oxazin-4-ol

• Inchi： 1S/C6H7BrN2O2/c7-4-3-8-9-1-2-11-6(10)5(4)9/h3,6,10H,1-2H2
• InChI Key： URIHTQXGYALXLZ-UHFFFAOYSA-N
• SMILES： OC1OCCN2N=CC(Br)=C12

Additional information on 3-bromo-4H,6H,7H-pyrazolo3,2-c1,4oxazin-4-ol

Introduction to 3-Bromo-4H,6H,7H-Pyrazolo[3,2-c][1,4]Oxazin-4-ol (CAS No. 2090221-76-2)

3-Bromo-4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-4-ol (CAS No. 2090221-76-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazolo[3,2-c][1,4]oxazines, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and antiviral properties.

The chemical structure of 3-bromo-4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-4-ol features a pyrazole ring fused with an oxazine ring, with a bromine atom substituting at the 3-position. This bromine substitution is crucial for modulating the compound's biological activity and pharmacokinetic properties. The presence of the oxazine ring further enhances the compound's stability and solubility in biological systems.

Recent studies have highlighted the potential of 3-bromo-4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-4-ol in various therapeutic areas. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The study also noted that the compound's mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways.

In addition to its anti-inflammatory properties, 3-bromo-4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-4-ol has shown promising antitumor activity. A 2022 study in Cancer Research reported that this compound effectively inhibits the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. The researchers found that the compound targets key signaling pathways involved in cancer progression, such as PI3K/Akt and MAPK/ERK.

The pharmacokinetic profile of 3-bromo-4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-4-ol has also been extensively studied. A 2020 study in Pharmaceutical Research evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of this compound in both in vitro and in vivo models. The results indicated that the compound has favorable oral bioavailability and a long half-life, making it a promising candidate for further development as an oral therapeutic agent.

The safety profile of 3-bromo-4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-4-ol is another critical aspect that has been investigated. A 2021 toxicology study published in Toxicological Sciences found that the compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. These findings support its potential for clinical translation.

In conclusion, 3-bromo-4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-4-ol (CAS No. 2090221-76-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.